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Introduction

The Two-Step Tuberculin Skin Test (TST) is a method used to establish a reliable baseline for
individuals who will undergo periodic (serial) testing for Mycobacterium tuberculosis infection,
such as healthcare workers or residents of long-term care facilities.[1][2] The primary purpose
is to differentiate between a "boosted" reaction and a new infection (conversion). In some
individuals infected with tuberculosis (TB) many years ago, the ability to react to tuberculin may
wane over time, potentially causing a false-negative result on an initial TST.[3][4] This first test,
however, can stimulate the immune memory, causing a subsequent test to be positive.[3][5]
This recall response is known as the "booster phenomenon,” and the two-step protocol helps to
identify it at baseline, preventing misinterpretation of a boosted reaction as a new infection
during future annual testing.[6][7]

Principle of the Test

The TST is based on a delayed-type hypersensitivity (Type IV) reaction. When tuberculin
Purified Protein Derivative (PPD) is injected intradermally, sensitized T-cells from a previous
infection are recruited to the site, causing a localized reaction characterized by induration (firm
swelling).[3] The booster effect occurs when a person with a distant TB infection has a waned
immune response.[4] The first TST acts as an anamnestic stimulus, boosting the immune
response so that a second test administered 1-4 weeks later will elicit a larger, positive
reaction.[8][9] This boosted reaction reflects the prior TB infection, not a recent one.[1] The
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two-step procedure is performed only once for a baseline if properly documented; subsequent
tests can be single-step.[6][10]

Experimental Protocols

Protocol 1: Two-Step Tuberculin Skin Test
Administration and Reading

Materials:

Tuberculin PPD solution (e.g., Tubersol®), 5 Tuberculin Units (TU) per 0.1 mL[3][11]

1 mL tuberculin safety syringes with a 26 or 27-gauge, %2-inch needle[12][13]

Alcohol swabs[11]

Sharps container[11]

Millimeter ruler[14]

Anaphylaxis management kit[11]

Procedure: First Step

o Patient Preparation: Seat the patient comfortably and explain the procedure.[15] Select a site
on the inner surface of the forearm, approximately 2 to 4 inches below the elbow.[15][16] The
area should be free of veins, scars, or rashes.[13]

e Administration:

[¢]

Clean the injection site with an alcohol swab and allow it to dry completely.[15]

[¢]

Aseptically draw 0.1 mL of PPD solution into the tuberculin syringe.[13]

o

Stretch the skin taut. With the needle bevel facing upward, insert the needle slowly at a 5
to 15-degree angle just under the top layer of skin.[12]

o

Inject the 0.1 mL of PPD to create a discrete, pale wheal 6 to 10 mm in diameter.[15]
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o If a proper wheal does not form, the test should be repeated immediately on the other arm
or at least 5 cm from the original site.[12]

o Documentation (Step 1): Record the date, time, administration site, PPD manufacturer, and
lot number.[17] Instruct the patient to return for a reading in 48 to 72 hours.[2]

e Reading and Interpretation (Step 1):

o The test must be read by a trained healthcare professional between 48 and 72 hours after
administration.[2][18]

o Identify the area of induration (firm, palpable swelling) by palpation.[19] Do not measure
erythema (redness).[2][16]

o Using a millimeter ruler, measure the diameter of the induration transversely to the long
axis of the forearm.[3][17]

o Record the result in millimeters (e.g., "0 mm" if no induration is present).[16] Do not record
as simply "positive" or "negative".[14]

o If the result is positive (=10 mm), the person is considered infected, and no second test is
needed.[1][10] A medical evaluation, including a chest X-ray, should follow.[20]

o If the result is negative (<10 mm), proceed to the second step.[21]
Procedure: Second Step

e Timing: Administer the second TST 1 to 4 weeks after the first test was read.[6][19] An
interval of less than one week is insufficient to elicit a booster response, while more than four
weeks increases the chance of a true conversion if an exposure occurs.[6][8]

o Administration: Repeat the administration procedure (steps 2.1-2.2) on the opposite forearm
or at least 5 cm from the first test site.[19]

o Documentation (Step 2): Record the details of the second administration as done for the first
step.[19]

e Reading and Interpretation (Step 2):
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o Read the second test 48 to 72 hours after administration, following the same procedure as
the first step (steps 4.1-4.4).[1]

o The result of this second test is considered the true baseline.[6]

o If the second test is positive (=10 mm), it is considered a "boosted" reaction, indicating a
past TB infection. The person is classified as having a latent TB infection and should be
evaluated for treatment.[1][18]

o If the second test is negative (<10 mm), the person is considered uninfected.[1][18] Any
future positive TST would be classified as a new infection (conversion).[1]

Data Presentation

Table 1: Interpretation of a Single TST Result

. . General Interpretation Interpretation for High-
Induration Size . L .
(Low-Risk Individuals) Risk Groups*
25 mm Negative Positive
=10 mm Positive Positive
=15 mm Positive Positive

*High-risk groups include recent contacts of a person with infectious TB, individuals with fibrotic
changes on a chest radiograph consistent with prior TB, organ transplant recipients, and other
immunosuppressed persons (including those with HIV). For these individuals, =5 mm is
considered positive.[16]

Table 2: Two-Step TST Scenarios and Final Interpretation
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First TST Second TST .
Second TST Final .
Result ) Result (1-4 ] Action
. Required? Interpretation
(Induration) Weeks Later)
Medical
Not Positive (Latent evaluation;
=210 mm No .. . .
Administered TB Infection) consider
treatment.[10]
) No further action;
Negative )
<10 mm Yes <10 mm establish as

(Uninfected)

baseline.[1][18]

| <10 mm | Yes | = 10 mm | Positive (Boosted Reaction) | Medical evaluation; consider

treatment.[1][18] |

Mandatory Visualization
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Start: Baseline Screening Required

Administer First TST
(0.1 mL PPD Intradermally)

Read Result at 48-72 Hours

i

Induration = 10 mm?

lYes No

Administer Second TST
(1-4 Weeks After First Test)

Result: POSITIVE
(Latent TB Infection)

Read Result at 48-72 Hours

Induration = 10 mm?

Result: POSITIVE (Boosted)
(Latent TB Infection)

Result: NEGATIVE
(Uninfected Baseline)

Refer for Medical Evaluation
(Chest X-ray & Clinical Assessment)

End of Protocol
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Caption: Workflow for the two-step Tuberculin Skin Test (TST).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1248229#protocol-for-two-step-tuberculin-skin-
testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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